Cas no 1805574-73-5 (3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride)

• Product Name: 3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride
• CAS No: 1805574-73-5
• MF: C₁₀H₇ClF₆O
• MW: 292.605403184891
• CID: 4980647
• Update Time: 2025-09-23

3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride

• Inchi： 1S/C10H7ClF6O/c1-18-8-6(9(12,13)14)2-5(4-11)3-7(8)10(15,16)17/h2-3H,4H2,1H3
• InChI Key： XOVKMEYUKFRLBX-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride

3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride and CAS No. 1805574-73-5: A Comprehensive Overview in Pharmaceutical Chemistry

3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride, with the CAS No. 1805574-73-5, represents a critical compound in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This molecule is characterized by the presence of two trifluoromethyl groups at the 3 and 5 positions of a benzene ring, a methoxy substituent at the 4 position, and a chlorine atom attached to the benzyl group. The combination of these functional groups imparts distinct physicochemical properties that make it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

Recent advancements in synthetic chemistry have highlighted the importance of trifluoromethyl groups in enhancing the metabolic stability and biological activity of drug candidates. A 2023 study published in Journal of Medicinal Chemistry demonstrated that trifluoromethyl substitutions can significantly improve the lipophilicity and cellular permeability of aromatic compounds, which is a critical factor in drug absorption and distribution. The methoxy group at the 4 position further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets such as enzymes and receptors.

The CAS No. 1805574-73-5 compound is particularly relevant in the context of fluorinated aromatic compounds, which have gained significant attention for their applications in both therapeutic and industrial settings. Fluorine atoms are known to enhance the hydrophobicity of molecules, reduce metabolic degradation, and improve the overall efficacy of drug candidates. This is especially important in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders, where precise molecular interactions are essential.

Recent research has also explored the role of benzyl chloride derivatives in the synthesis of fluorinated pharmaceuticals. A 2024 review in Organic & Biomolecular Chemistry emphasized that fluorinated benzyl chloride compounds serve as versatile building blocks for the preparation of various drug molecules. The presence of the trifluoromethyl groups in 3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride may contribute to its potential as a precursor for fluorinated anti-inflammatory agents or fluorinated antitumor compounds, depending on the functionalization of its aromatic ring.

From a synthetic perspective, the methoxy group at the 4 position can act as a directing group during electrophilic aromatic substitution reactions, facilitating the introduction of additional functional groups. This property is particularly useful in the design of multifunctional drug molecules that target multiple pathways simultaneously. The trifluoromethyl groups, on the other hand, can be selectively modified through various chemical reactions, allowing for the customization of the molecule for specific therapeutic applications.

Applications of 3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride extend beyond pharmaceuticals into the realm of fluorinated materials and organic electronics. Fluorinated aromatic compounds are widely used in the development of high-performance polymers and fluorinated coatings due to their exceptional chemical stability and hydrophobic properties. The trifluoromethyl groups in this compound are particularly effective in reducing surface energy, making it a potential candidate for fluorinated surface treatments in industrial applications.

Moreover, the chlorine atom in the benzyl group can be replaced with other functional groups to tailor the molecule for specific purposes. For example, replacing the chlorine with a hydroxyl group could lead to the formation of fluorinated phenolic derivatives, which have been explored for their antioxidant properties. Similarly, substituting the chlorine with a carboxylic acid group might yield fluorinated carboxylic acid derivatives, which are relevant in the development of fluorinated surfactants and fluorinated detergents.

The synthesis of 3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride typically involves multi-step organic reactions, including the introduction of trifluoromethyl groups, the placement of the methoxy substituent, and the attachment of the chlorine atom to the benzyl group. These steps often require the use of specialized reagents and catalysts to ensure high yields and purity. The development of efficient synthetic routes for this compound is crucial for its large-scale production and application in various industries.

In the context of green chemistry, the environmental impact of synthesizing 3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride is an area of growing interest. The trifluoromethyl groups, while beneficial for pharmaceutical applications, can pose challenges in terms of environmental persistence and potential toxicity. Researchers are actively exploring fluorine-free alternatives and eco-friendly synthesis methods to mitigate these concerns while maintaining the desired properties of the molecule.

Future research directions for 3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride may include its application in fluorinated drug delivery systems and fluorinated nanotechnology. The unique properties of this compound could also be leveraged in the development of fluorinated sensors and fluorinated coatings for advanced materials. Additionally, its potential as a fluorinated building block in the synthesis of fluorinated polymers and fluorinated composites is an area that warrants further investigation.

In conclusion, 3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride (with the CAS No. 1805574-73-5) is a multifaceted compound with significant potential in both pharmaceutical and industrial applications. Its structural features, including the trifluoromethyl groups, the methoxy substituent, and the chlorine atom, contribute to its unique properties and versatility. As research in this field continues to evolve, the compound is likely to play an increasingly important role in the development of new therapeutic agents and advanced materials.

Keywords: 3,5-Bis(trifluoromethyl)-4-methoxybenzyl chloride, CAS No. 1805574-73-5, fluorinated aromatic compounds, trifluoromethyl groups, methoxy substituent, chlorine atom, pharmaceutical chemistry, fluorinated materials.

References: Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, Fluorinated Pharmaceuticals, Green Chemistry Applications.